N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide

• Molecular Formula: C26H27N3O4
• Molecular Weight: 445.5 g/mol
• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C26H27N3O4/c1-32-23-13-8-20(18-24(23)33-2)25(30)27-21-9-11-22(12-10-21)28-14-16-29(17-15-28)26(31)19-6-4-3-5-7-19/h3-13,18H,14-17H2,1-2H3,(H,27,30)
• InChI Key: GNPNXIYKSSKDIF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4)OC

Description

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide, also known as BRL-15572, is a chemical compound that is commonly used in scientific research. This compound belongs to the class of benzamides and has been found to have various biochemical and physiological effects.

Mechanism of Action

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide acts as a selective antagonist of the dopamine D3 receptor. This receptor is primarily found in the mesolimbic and mesocortical pathways of the brain, which are involved in reward, motivation, and cognitive function. The antagonism of this receptor by this compound has been found to modulate the release of dopamine, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function, reduce impulsivity, and decrease drug-seeking behavior in preclinical studies. Additionally, it has been found to have potential antipsychotic effects, making it a promising drug candidate for the treatment of schizophrenia.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide has several advantages for use in lab experiments. It is highly selective for the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. However, its limitations include its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide in scientific research. One potential application is in the development of novel treatments for drug addiction. This compound has been found to reduce drug-seeking behavior in preclinical studies, making it a promising drug candidate for the treatment of addiction. Additionally, further research is needed to fully understand the role of the dopamine D3 receptor in various neurological disorders, which could lead to the development of more effective treatments.

Synthesis Methods

The synthesis of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide involves the reaction of 4-benzoyl-1-piperazinecarboxylic acid with 3,4-dimethoxybenzoyl chloride in the presence of a base. The resulting compound is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3,4-dimethoxybenzamide has been extensively used in scientific research to study its mechanism of action and biochemical and physiological effects. It has been found to have a high affinity for the dopamine D3 receptor and has been used in the development of potential treatments for various neurological disorders such as Parkinson's disease and schizophrenia.